Metazachlor-sethoxydim mixt.
Description
Contextualization of Herbicide Mixtures in Modern Crop Protection Paradigms
The application of herbicide mixtures is a cornerstone of modern weed management strategies in agriculture. Combining herbicides with different modes of action can broaden the spectrum of controlled weeds, increase the consistency of performance, and, most critically, help manage and delay the evolution of herbicide-resistant weed populations. awsjournal.org The interaction between the herbicides in a mixture can be synergistic, where the combined effect is greater than the sum of the individual effects, or additive. awsjournal.org However, antagonistic interactions, where one herbicide reduces the efficacy of the other, can also occur. awsjournal.org The complexity of these interactions depends on various factors, including the specific herbicides, the target weed species, their growth stage, and environmental conditions. awsjournal.org The strategic use of herbicide mixtures is therefore a vital tool for sustainable and effective crop protection.
Historical Development and Evolution of Metazachlor (B166288) and Sethoxydim (B610796) as Individual Herbicides
Metazachlor is a selective herbicide belonging to the chloroacetanilide chemical family. youtube.comnih.gov It is primarily used for the pre-emergence and early post-emergence control of a wide range of annual grasses and broad-leaved weeds in various crops, including oilseed rape, cabbage, and potatoes. asca-berlin.deessencechem.com Metazachlor acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs), which disrupts cell division and tissue differentiation in susceptible plants. youtube.comapvma.gov.au Its effectiveness lies in its ability to be absorbed through the roots and hypocotyls of germinating weeds, thereby inhibiting their growth from the very early stages. essencechem.comapvma.gov.au
Sethoxydim is a post-emergent selective herbicide from the cyclohexanedione family. solutionsstores.cominvasive.org It was developed to control annual and perennial grass weeds in a variety of broadleaf crops, such as soybeans, cotton, and vegetables. solutionsstores.comepa.gov Unlike metazachlor, sethoxydim is absorbed through the foliage of actively growing weeds and translocated to the meristematic tissues. invasive.orgcornell.edu Its mode of action is the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for lipid biosynthesis in grasses. solutionsstores.cominvasive.org This disruption of lipid production leads to the breakdown of cell membranes and ultimately the death of the grass weed, while broadleaf crops remain unaffected. solutionsstores.comchemicalwarehouse.com A study published in 1982 introduced sethoxydim as a new post-emergence selective grass herbicide. nzpps.org
Rationale for Co-Formulation and Application of Metazachlor-Sethoxydim Mixture in Weed Management
The combination of metazachlor and sethoxydim in a herbicide mixture offers a multifaceted approach to weed control. This co-formulation is designed to provide both pre-emergence and post-emergence activity, targeting a broader spectrum of weeds than either herbicide could alone.
The primary rationales for their combined use include:
Broadened Weed Control Spectrum: Metazachlor is effective against many broadleaf weeds and some grasses, primarily at the germination stage. essencechem.com Sethoxydim, on the other hand, is highly effective against emerged annual and perennial grasses. solutionsstores.cominvasive.org A mixture, therefore, can control a wider variety of weeds, reducing the need for multiple, separate herbicide applications.
Complementary Modes of Action: Metazachlor inhibits VLCFA synthesis, while sethoxydim inhibits the ACCase enzyme. youtube.cominvasive.org These distinct modes of action not only contribute to a broader weed spectrum but are also a key strategy in managing herbicide resistance. The simultaneous use of two different modes of action makes it more difficult for weed populations to develop resistance.
Enhanced Efficacy: In some instances, the combination of herbicides can lead to synergistic or additive effects, resulting in more robust and consistent weed control. Research has shown that tank mixtures of sethoxydim with other herbicides, such as chloroacetamide herbicides like S-metolachlor (a related compound to metazachlor), did not negatively impact the efficacy of sethoxydim. researchgate.net This suggests a good compatibility for combined application. Studies have also demonstrated that associations between ACCase inhibitors like sethoxydim and other herbicides can be effective in controlling challenging grass weeds. researchgate.net
Scope and Significance of Academic Inquiry into the Metazachlor-Sethoxydim Mixture
Academic inquiry into herbicide mixtures like metazachlor-sethoxydim is crucial for optimizing weed management strategies and ensuring agricultural sustainability. Research focuses on several key areas:
Efficacy and Synergy: Scientists investigate the effectiveness of the mixture on various weed species and under different environmental conditions to determine the optimal application timing and to understand the nature of the interaction (synergistic, additive, or antagonistic).
Resistance Management: A significant portion of research is dedicated to understanding how herbicide mixtures can be used to prevent or delay the evolution of herbicide-resistant weeds. This includes studying the genetic and biochemical mechanisms of resistance.
Crop Tolerance: Researchers evaluate the selectivity of the mixture in different crops to ensure that it effectively controls weeds without causing significant injury to the desired plants.
The findings from this research provide valuable information for agronomists, farmers, and regulatory agencies, enabling the development of more effective, economical, and environmentally responsible weed control programs.
Structure
2D Structure
Properties
CAS No. |
110688-58-9 |
|---|---|
Molecular Formula |
C31H45ClN4O4S |
Molecular Weight |
605.2 g/mol |
IUPAC Name |
2-chloro-N-(2,6-dimethylphenyl)-N-(pyrazol-1-ylmethyl)acetamide;2-[(E)-N-ethoxy-C-propylcarbonimidoyl]-5-(2-ethylsulfanylpropyl)-3-hydroxycyclohex-2-en-1-one |
InChI |
InChI=1S/C17H29NO3S.C14H16ClN3O/c1-5-8-14(18-21-6-2)17-15(19)10-13(11-16(17)20)9-12(4)22-7-3;1-11-5-3-6-12(2)14(11)18(13(19)9-15)10-17-8-4-7-16-17/h12-13,19H,5-11H2,1-4H3;3-8H,9-10H2,1-2H3/b18-14+; |
InChI Key |
SZINSGOSWWDYNS-LSJACRKWSA-N |
Isomeric SMILES |
CCC/C(=N\OCC)/C1=C(CC(CC1=O)CC(C)SCC)O.CC1=C(C(=CC=C1)C)N(CN2C=CC=N2)C(=O)CCl |
Canonical SMILES |
CCCC(=NOCC)C1=C(CC(CC1=O)CC(C)SCC)O.CC1=C(C(=CC=C1)C)N(CN2C=CC=N2)C(=O)CCl |
Origin of Product |
United States |
Mechanistic Basis of Herbicidal Action for the Metazachlor Sethoxydim Mixture
Biochemical Mechanisms of Action for Metazachlor (B166288) (e.g., very long-chain fatty acid inhibition)
Metazachlor, a member of the chloroacetamide herbicide family, primarily functions by inhibiting the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants. cambridge.orgresearchgate.net VLCFAs, which are fatty acids with more than 18 carbon atoms, are essential components of various cellular structures, including the plasma membrane, waxes, and suberin. researchgate.net
The key target of metazachlor is the VLCFA elongase system located in the endoplasmic reticulum. researchgate.net This system catalyzes the extension of fatty acid chains through a four-step process. Research has demonstrated that chloroacetamides, including metazachlor, specifically and strongly inhibit the first enzyme in this cycle: the condensing enzyme known as 3-ketoacyl-CoA synthase (KCS). researchgate.netawsjournal.org This inhibition can occur at very low concentrations, with 50% inhibition of VLCFA formation observed at nanomolar levels of metazachlor. allenpress.com
The inhibition is believed to be irreversible. mdpi.com Metazachlor competes with the acyl-CoA substrate for the active site of the synthase. Once bound, it is not easily displaced, effectively shutting down the elongation pathway. mdpi.com This disruption of VLCFA synthesis leads to a deficiency in critical lipids required for cell membrane integrity and the formation of protective cuticular waxes. researchgate.net The ultimate consequence for the weed is a cessation of cell division and expansion, preventing emergence and growth, particularly of the shoots. researchgate.netresearchgate.net
Biochemical Mechanisms of Action for Sethoxydim (B610796) (e.g., acetyl-CoA carboxylase inhibition)
Sethoxydim belongs to the cyclohexanedione chemical family, often referred to as "DIMs". Its mode of action is the inhibition of the enzyme acetyl-CoA carboxylase (ACCase). cambridge.orgresearchgate.net This enzyme plays a critical role in the first committed step of de novo fatty acid biosynthesis, catalyzing the conversion of acetyl-CoA to malonyl-CoA. youtube.com This process is fundamental for producing the phospholipids (B1166683) necessary for building new cell membranes, which are vital for cell growth. youtube.com
ACCase inhibitors like sethoxydim are highly effective against most grass species. cambridge.org This selectivity arises because grasses possess a susceptible, eukaryotic form of the ACCase enzyme in their plastids. scielo.br In contrast, most broadleaf plants have a prokaryotic, multi-subunit form of ACCase that is not inhibited by these herbicides, rendering them naturally tolerant. youtube.com
Enzyme kinetic studies have revealed that sethoxydim acts as a reversible, non-competitive inhibitor with respect to the substrates MgATP and HCO3-, but as a competitive inhibitor of the acetyl-CoA substrate. mdpi.com This indicates that sethoxydim primarily targets the carboxyltransferase (CT) domain of the ACCase enzyme, blocking the transfer of a carboxyl group to acetyl-CoA. mdpi.com The inhibition of ACCase halts fatty acid production, leading to a loss of cell membrane integrity, leakage of cellular contents, and ultimately, cell death, particularly in the meristematic regions of active growth. mdpi.com
Elucidation of Target-Site and Non-Target-Site Herbicide Action within the Mixture Context
Herbicide action, and conversely resistance, is categorized into target-site and non-target-site mechanisms. researchgate.net
Target-Site Action: This refers to the herbicide binding to its specific molecular target. researchgate.net In the metazachlor-sethoxydim mixture, there are two distinct target sites:
Metazachlor targets the VLCFA elongase (KCS) . researchgate.net
Sethoxydim targets the ACCase enzyme . cambridge.org The use of a mixture with two different target sites is a key strategy for managing weed populations and delaying the evolution of target-site resistance. mdpi.com
Non-Target-Site Action: This involves mechanisms that prevent the herbicide from reaching its target site in a lethal concentration. These include reduced absorption, altered translocation, or enhanced metabolic detoxification of the herbicide. youtube.comawsjournal.org Non-target-site resistance (NTSR) is particularly challenging because it can confer cross-resistance to herbicides with different modes of action. researchgate.netresearchgate.net
In the context of the metazachlor-sethoxydim mixture, the dual modes of action present a significant challenge to weeds. For a weed to survive, it would need to evolve resistance mechanisms to both herbicides. This could involve two separate target-site mutations or a more complex non-target-site mechanism, such as enhanced metabolism, capable of detoxifying both compounds. The probability of a weed population developing simultaneous resistance to two distinct modes of action is significantly lower than for a single herbicide.
Comparative Analysis of Mixture Mechanisms Versus Individual Herbicide Actions
Comparing the action of the metazachlor-sethoxydim mixture to its individual components highlights the primary advantage of using such a combination: broadening the spectrum of weed control and enhancing resistance management.
| Feature | Metazachlor (Alone) | Sethoxydim (Alone) | Metazachlor-Sethoxydim Mixture |
| Primary Target | Annual grasses and some small-seeded broadleaf weeds | Annual and perennial grasses cambridge.org | A broader spectrum of grasses and certain broadleaf weeds |
| Mode of Action | Inhibition of VLCFA synthesis researchgate.net | Inhibition of ACCase cambridge.org | Dual inhibition of two critical and distinct biosynthetic pathways |
| Resistance Pressure | Selects for resistance to VLCFA inhibitors | Selects for resistance to ACCase inhibitors | Selects against weeds susceptible to either mode of action, making resistance evolution less likely |
| Interaction | N/A | N/A | Likely additive or slightly synergistic; not antagonistic allenpress.com |
The mixture's mechanism is fundamentally a two-pronged attack on the weed's lipid synthesis machinery. While metazachlor disrupts the formation of very-long-chain fatty acids essential for membranes and protective waxes, sethoxydim halts the initial step of all fatty acid production. This dual inhibition ensures a more robust and comprehensive disruption of plant growth compared to the action of either herbicide alone. The lack of a known antagonistic interaction means that the full effect of each component is likely realized, providing a reliable and effective weed management tool. allenpress.com
Agronomic Efficacy and Weed Spectrum Management in Crop Systems
Efficacy Assessment Across Diverse Weed Biotypes and Species
The combination of Metazachlor (B166288) and sethoxydim (B610796) provides a broad spectrum of weed control, targeting both grass and broadleaf weeds. Metazachlor, a member of the chloroacetanilide family, is primarily a pre-emergence herbicide effective against a range of broadleaf weeds and some grasses. youtube.com It is particularly effective against species such as blackgrass, wild oats, chickweed, and cleavers. youtube.com Sethoxydim is a post-emergence herbicide that selectively controls annual and perennial grass weeds. invasive.orgdiypestcontrol.comchemicalwarehouse.com
Sethoxydim's efficacy extends to numerous gramineous weeds, demonstrating excellent herbicidal activity against many common agricultural grasses. documentsdelivered.com However, its effectiveness can vary among different grass species. For instance, while it effectively controls species like bahiagrass (Paspalum notatum), crabgrass (Digitaria sanguinalis), and quackgrass (Elytrigia repens), it is less effective against annual bluegrass (Poa annua). invasive.orgdocumentsdelivered.comncsu.edu Broadleaved weeds are generally resistant to sethoxydim. documentsdelivered.com The mixture's dual action thus allows for the management of a wider range of weed biotypes than either component could achieve alone.
Table 1: Weed Species Controlled by Metazachlor and Sethoxydim
| Herbicide | Target Weed Type | Examples of Controlled Species |
|---|---|---|
| Metazachlor | Broadleaf & Grass Weeds (Pre-emergence) | Blackgrass (Alopecurus myosuroides), Wild Oats (Avena fatua), Chickweed (Stellaria media), Cleavers (Galium aparine) youtube.com |
| Sethoxydim | Annual & Perennial Grasses (Post-emergence) | Bahiagrass (Paspalum notatum), Crabgrass (Digitaria sanguinalis), Downy Brome (Bromus tectorum), Quackgrass (Elytrigia repens), Volunteer Corn/Wheat/Barley, Wild Oats (Avena spp.), Witchgrasses (Panicum spp.) invasive.orgcornell.edu |
Influence of Environmental Variables on Herbicidal Performance
The performance of the Metazachlor-sethoxydim mixture is significantly influenced by environmental factors such as soil moisture, temperature, and light. ucanr.educaws.org.nz
Soil Moisture: Dry conditions can lead to the development of thicker plant cuticles, which reduces the absorption and translocation of post-emergence herbicides like sethoxydim. ucanr.edu Studies have shown that the efficacy of sethoxydim is significantly reduced under low soil moisture. invasive.orgucanr.edu For soil-applied herbicides like metazachlor, moisture is crucial for activation and movement within the soil to the weed germination zone. caws.org.nz Metazachlor's degradation is primarily a biological process, with half-life values ranging widely depending on soil type and conditions. kpu.ca
Temperature: Temperature affects the metabolic activity of plants and the permeability of the plant cuticle. ucanr.edu Lower temperatures can reduce the absorption and translocation of systemic herbicides. ucanr.edu Conversely, very high temperatures can also lead to a reduction in herbicide activity as the plant's metabolic processes slow down. ucanr.edu Marked increases in sethoxydim effectiveness have been reported with increases in temperature. invasive.org
Light and Humidity: Light intensity influences plant growth, leaf shape, and cuticle thickness, all of which can affect herbicide penetration and movement. ucanr.educaws.org.nz High relative humidity generally enhances the uptake of foliar-applied herbicides by keeping the herbicide solution on the leaf surface in a liquid state for longer and potentially making the cuticle more permeable. ucanr.educaws.org.nz The activity of sethoxydim has been shown to improve with increasing humidity. invasive.orgcaws.org.nz
Crop Selectivity and Tolerance Mechanisms Across Various Cultivars
The selectivity of the Metazachlor-sethoxydim mixture allows it to be used in various broadleaf crops. documentsdelivered.com Sethoxydim has little to no impact on broadleaf herbs or woody plants, making it highly selective for grass control within these crops. invasive.org
The basis for this selectivity lies in the herbicide's mode of action and the plant's ability to metabolize it. Sethoxydim inhibits the acetyl-CoA carboxylase (ACCase) enzyme, which is essential for lipid synthesis in grasses. cornell.eduepa.gov Broadleaf plants possess a different form of the ACCase enzyme that is not affected by sethoxydim. invasive.org Tolerant species are also able to metabolize the herbicide into non-toxic compounds rapidly. invasive.orgcornell.edu
Research into developing herbicide-tolerant crops has shown that tolerance can be achieved through mechanisms like enzyme overproduction. For example, maize tissue cultures selected for sethoxydim tolerance exhibited significantly higher levels of ACCase activity, which conferred resistance to the herbicide. nih.gov Many broadleaved crops, such as soybeans, peanuts, tomatoes, and cotton, show satisfactory tolerance to sethoxydim. diypestcontrol.comdocumentsdelivered.com Similarly, metazachlor demonstrates excellent selectivity in crops like winter oilseed rape. cabidigitallibrary.org However, most grass crops, including corn, sorghum, and small grains, are highly susceptible. diypestcontrol.comcropprotectionnetwork.org
Table 2: Crop Tolerance to Sethoxydim
| Crop Type | Tolerance Level | Examples |
|---|---|---|
| Broadleaf Crops | Tolerant | Soybeans, Cotton, Peanuts, Alfalfa, Beans, Peas, Tomatoes diypestcontrol.comcornell.edu |
| Grass Crops | Susceptible | Corn, Sorghum, Small Grains, Rice diypestcontrol.com |
| Tolerant Trees/Ornamentals | Tolerant | Firs, Pines, Spruces, a wide range of woody and herbaceous ornamentals ncsu.edugracofertilizer.com |
Crop Injury Assessment and Mitigation Strategies
Despite its selectivity, the Metazachlor-sethoxydim mixture can cause injury to susceptible crops, often due to spray drift or sprayer contamination. cropprotectionnetwork.orgeurekalert.org Accurate diagnosis of herbicide injury involves a thorough investigation of symptoms, field patterns, and application history. montana.eduncsu.edu
Symptoms of sethoxydim injury in susceptible plants like corn include the yellowing (chlorosis) or bleaching of new growth, stunting, and a "witches-broom" appearance where new leaves are tightly spaced. cropprotectionnetwork.orgmsu.edu At lethal concentrations, the growing point of the plant is killed and begins to rot within the whorl, and the top growth can be easily pulled from the plant. cropprotectionnetwork.org
Long-Term Weed Population Dynamics under Repeated Mixture Application
The repeated application of any herbicide, including the Metazachlor-sethoxydim mixture, can exert significant selection pressure on weed populations, leading to long-term shifts in species composition and diversity. researchgate.net Long-term studies have shown that continuous use of the same herbicide mode of action can lead to the proliferation of weed species that are naturally tolerant or the evolution of resistant biotypes. awsjournal.org
A nine-year study on the impact of repeated herbicide use in a minimal cultivation system found that while weed density generally declined with increasing herbicide rates, some species were able to survive at lower rates. researchgate.netscispace.com The study also observed that pre-emergence herbicides tended to result in a greater number of weed species and higher diversity compared to post-emergence products. researchgate.net Over time, there can be complex shifts in the dominant weed species in a field, driven by the interaction of the cropping system, tillage practices, and the specific herbicides used. researchgate.net Therefore, long-term sustainable weed management requires integrated strategies, including the rotation of herbicide modes of action, to prevent predictable shifts in weed populations and manage hard-to-control perennial weeds. researchgate.netawsjournal.org
Methodologies for Evaluating Herbicidal Efficacy and Crop Response in Field and Controlled Environments
Evaluating the efficacy of herbicide mixtures like Metazachlor-sethoxydim and the response of the target crop requires rigorous scientific methodologies in both field and controlled settings.
Field Trials: Field efficacy trials are a cornerstone of herbicide evaluation. biotecnologiebt.it These trials are designed to assess the product's performance against specific weeds under real-world conditions. biotecnologiebt.itpublications.gc.ca Key components of a field trial include:
Site Selection: Trials are often conducted in locations with natural infestations of the target weeds. antedis.com
Experimental Design: Randomized block designs are commonly used to account for field variability. cabidigitallibrary.org
Application Parameters: Trials must test a series of application rates, including rates that are double the recommended label rate for crop tolerance assessment. publications.gc.ca The timing of application relative to the weed and crop growth stage is also critical. publications.gc.ca
Assessments: Efficacy is typically evaluated by visually rating weed control on a percentage scale (0% = no control, 100% = complete kill) at specific intervals after application. researchgate.net Crop injury is also visually assessed. researchgate.net Data on crop yield is collected to determine the ultimate impact of the weed control treatment. biotecnologiebt.it
Controlled Environment Studies: Greenhouse and laboratory studies allow for the investigation of specific variables in isolation. Greenhouse bioassays, for example, can be used to evaluate crop and cover crop tolerance to herbicide residues in soil collected from field trials. researchgate.net In these assays, indicator species are grown in the treated soil, and their biomass is measured to quantify the herbicide's effect. researchgate.net Laboratory studies are crucial for understanding the physiological and biochemical basis of herbicide action and crop tolerance, such as measuring the activity of target enzymes like ACCase. nih.gov
Herbicide Resistance Dynamics and Management Strategies
Evolution of Resistance in Target Weed Populations to Metazachlor (B166288) and Sethoxydim (B610796) Components
The evolution of herbicide resistance is a classic example of natural selection, where repeated application of a herbicide kills susceptible individuals, leaving resistant ones to reproduce and pass on their traits. researchgate.netcroplife.org.au Over time, this leads to a shift in the weed population from predominantly susceptible to resistant. gov.on.ca
The two components of the mixture, metazachlor and sethoxydim, belong to different herbicide groups with distinct modes of action, which is a fundamental principle in resistance management.
Sethoxydim is an Acetyl-CoA Carboxylase (ACCase) inhibitor (HRAC Group 1). Resistance to this group can evolve relatively quickly, and numerous weed species have developed resistance globally. researchgate.netweedscience.org
Metazachlor is an inhibitor of very-long-chain fatty acid synthesis (VLCFA) (HRAC Group 15). While resistance to this group is less common than to ACCase inhibitors, it has been documented in certain weed species. weedscience.org
Intensive use of any single herbicide class creates a high risk for the selection of resistant weeds. taylorfrancis.com The continuous application of either sethoxydim or metazachlor alone would inevitably select for weeds with resistance mechanisms specific to that herbicide's mode of action. By combining them, the selection pressure is diversified. For a weed to survive, it would ideally need to possess resistance mechanisms to both herbicides, a statistically less probable event than having resistance to a single herbicide. researchgate.net
Molecular and Physiological Mechanisms of Herbicide Resistance (e.g., target-site mutations, enhanced metabolism)
Herbicide resistance in weeds is broadly categorized into two main types: target-site resistance (TSR) and non-target-site resistance (NTSR). nih.govteagasc.ie Both mechanisms can evolve in response to selection pressure from the metazachlor-sethoxydim mixture.
Target-Site Resistance (TSR) TSR occurs due to genetic mutations that alter the structure of the target protein to which the herbicide binds. uppersouthplatte.orgmontana.edu This change prevents or reduces the herbicide's ability to inhibit the enzyme's function, rendering the plant resistant. uppersouthplatte.org
Resistance to Sethoxydim (ACCase Inhibitors): TSR is a very common mechanism of resistance to ACCase inhibitors. It results from single nucleotide polymorphisms (SNPs) in the ACCase gene, leading to an amino acid substitution in the enzyme. nih.gov Several mutations are known to confer resistance, with varying effects across different ACCase-inhibiting chemical families ('FOPs', 'DIMs', 'DENs'). nih.govcambridge.org For instance, an isoleucine-to-leucine substitution at position 1781 is a frequently reported mutation that confers resistance to sethoxydim. uga.edurothamsted.ac.uk Another mutation, an aspartate-to-glycine change at position 2078, also confers resistance to sethoxydim. uga.edunih.gov
Resistance to Metazachlor (VLCFA Inhibitors): While less extensively studied at the molecular level compared to ACCase inhibitors, TSR to VLCFA inhibitors would involve mutations in the gene encoding the target elongase enzyme, preventing metazachlor from inhibiting the synthesis of very-long-chain fatty acids.
Non-Target-Site Resistance (NTSR) NTSR involves mechanisms that prevent a lethal amount of the herbicide from reaching its target site. nih.govteagasc.ie These mechanisms are often more complex and can confer resistance to multiple, chemically unrelated herbicides. nih.gov
Enhanced Metabolism: This is a key NTSR mechanism where the resistant plant rapidly detoxifies the herbicide before it can act. nih.govresearchgate.net This is often accomplished by large enzyme families, such as cytochrome P450 monooxygenases (P450s) and glutathione (B108866) S-transferases (GSTs), which metabolize the herbicide into non-toxic forms. nih.govuppersouthplatte.org Enhanced metabolism has been identified as a cause of resistance to both ACCase inhibitors like sethoxydim and other herbicide groups. uppersouthplatte.orghracglobal.com
Other NTSR Mechanisms: These can include reduced herbicide absorption or translocation within the plant, or sequestration of the herbicide away from the target site into vacuoles or the cell wall. nih.govmontana.edu Overproduction of the target enzyme, such as ACCase, has also been observed, which dilutes the effect of the herbicide. nih.govuppersouthplatte.org
| Resistance Type | Mechanism | Description | Relevance to Mixture Components |
|---|---|---|---|
| Target-Site Resistance (TSR) | Altered Target Enzyme | A mutation in the gene (e.g., ACCase) changes the protein structure, preventing herbicide binding. nih.govuppersouthplatte.org | Well-documented for Sethoxydim (e.g., Ile-1781-Leu, Asp-2078-Gly mutations). uga.edurothamsted.ac.uk A potential mechanism for Metazachlor. |
| Target Enzyme Overexpression | The plant produces significantly more of the target enzyme, requiring more herbicide for inhibition. nih.govuppersouthplatte.org | Observed in some cases of resistance to ACCase inhibitors. nih.gov | |
| Non-Target-Site Resistance (NTSR) | Enhanced Metabolism | The plant rapidly metabolizes and detoxifies the herbicide, often via P450 or GST enzymes. nih.govhracglobal.com | A major mechanism for Sethoxydim resistance and can confer broad cross-resistance, potentially affecting Metazachlor as well. teagasc.iehracglobal.com |
| Reduced Absorption/Translocation | The herbicide is poorly absorbed by the plant or is not effectively transported to the target site. nih.gov | A possible but generally less common mechanism for both components. |
Cross-Resistance and Multiple Resistance Patterns in Response to the Mixture
Understanding the patterns of cross-resistance and multiple resistance is crucial for managing the long-term efficacy of the metazachlor-sethoxydim mixture.
Cross-Resistance: This occurs when a single resistance mechanism confers resistance to two or more herbicides, typically within the same mode of action group. hracglobal.com For example, a specific mutation in the ACCase gene, such as Asp-2078-Gly, can confer resistance to sethoxydim as well as other ACCase inhibitors. nih.govnih.gov However, the pattern is not always predictable; some mutations provide broad resistance to the entire group, while others confer resistance to only specific chemical families within the group. cambridge.orghracglobal.com For instance, the Trp-1999-Ser mutation in some ryegrass populations conferred high resistance to 'FOP' herbicides but only partial resistance to sethoxydim. cambridge.org
Multiple Resistance: This is the phenomenon where a weed is resistant to herbicides from two or more different mode of action groups, endowed by two or more distinct resistance mechanisms in the same plant. hracglobal.com A weed population could evolve TSR to sethoxydim (Group 1) and a separate resistance mechanism to metazachlor (Group 15). More concerning is the evolution of a generalist NTSR mechanism, like enhanced metabolism, which can detoxify herbicides from different chemical classes, potentially conferring resistance to both sethoxydim and metazachlor simultaneously. nih.govteagasc.ie The evolution of such generalist resistance mechanisms poses a significant threat to the utility of herbicide mixtures. nih.gov
| ACCase Gene Mutation | Cross-Resistance Pattern to ACCase Inhibitors | Reference |
|---|---|---|
| Ile-1781-Leu | Confers resistance to 'FOPs' (clodinafop), 'DIMs' (cycloxydim), but may be overcome by higher rates of clethodim. | cambridge.orgnih.gov |
| Asp-2078-Gly | Confers broad resistance to 'FOPs', 'DIMs', and 'DENs', including high-level resistance to clethodim. | nih.gov |
| Trp-2027-Cys | Confers resistance to 'FOPs' and 'DENs' but not always to 'DIMs' like sethoxydim. | cambridge.org |
| Ile-2041-Asn | Confers resistance to 'FOP' herbicides. | nih.govnih.gov |
Methodologies for Resistance Monitoring and Diagnostic Assays
Early detection of herbicide resistance is critical for implementing effective mitigation strategies before a resistant population becomes widespread and economically damaging. hracglobal.comhracglobal.com A combination of field observations and laboratory diagnostics is used to monitor and confirm resistance.
Initial Field Indicators of Resistance: sdstate.edu
A single weed species is not controlled, while other normally susceptible species are.
Patches of uncontrolled weeds appear in a field that previously did not have them.
Healthy weeds are mixed in with dead plants of the same species after application.
A field has a documented history of repeated use of herbicides with the same mode of action.
Diagnostic Methodologies: Once resistance is suspected, diagnostic assays are required for confirmation. teagasc.ie
| Methodology | Description | Information Gained |
|---|---|---|
| Field Surveys & Farmer Feedback | Systematically collecting information on herbicide performance failures from farmers and agronomists. hracglobal.comhracglobal.com | Early warning of potential new resistance cases and geographic spread. |
| Whole Plant Pot/Tray Assays | Seeds or seedlings from a suspect population are collected and grown in a greenhouse, then sprayed with a range of herbicide doses. teagasc.ie | Confirms the presence of resistance and quantifies the level of resistance (resistance factor). |
| Seed-Based Bioassays | Seeds are germinated on media containing the herbicide to assess resistance at the germination/seedling stage. nih.gov | A relatively quick method to screen large numbers of samples for resistance. |
| Molecular Assays (e.g., PCR, Gene Sequencing) | DNA is extracted from plant tissue to test for the presence of known resistance-conferring mutations (TSR). rothamsted.ac.uk | Rapidly confirms TSR and identifies the specific mutation, which can help predict cross-resistance patterns. |
Development and Evaluation of Resistance Management Strategies Incorporating the Metazachlor-Sethoxydim Mixture
The primary goal of resistance management is to reduce the selection pressure imposed by herbicides, thereby preserving their efficacy for as long as possible. croplife.org.auk-state.edu Using the metazachlor-sethoxydim mixture is not a standalone solution but a component of a broader Integrated Weed Management (IWM) program.
To be effective, a resistance management strategy must be diverse. This involves rotating and mixing herbicides with different modes of action both within and between growing seasons. gov.on.cacroplife.org.au
Herbicide Mixtures: Using a pre-formulated mixture like metazachlor-sethoxydim ensures that two different modes of action (Group 1 and Group 15) are applied simultaneously. For this to be effective in delaying resistance, both active ingredients must be effective against the target weeds. gov.on.ca
Herbicide Rotation: A field treated with the metazachlor-sethoxydim mixture should be rotated to a different crop and/or different herbicide modes of action in the following season. gov.on.ca This prevents the repeated selection of weeds resistant to either Group 1 or Group 15 herbicides.
Sequential Applications: In some cropping systems, a pre-emergence herbicide with a different mode of action might be followed by a post-emergence application of the metazachlor-sethoxydim mixture, or vice versa. This layering of different herbicide groups further diversifies the selection pressure.
| Year | Crop | Example Herbicide Program | Primary Herbicide Groups Used | Resistance Management Principle |
|---|---|---|---|---|
| 1 | Canola | Metazachlor-Sethoxydim Mixture (Post-emergence) | 15 + 1 | Use of effective mixture. |
| 2 | Wheat | Pre-emergence herbicide (e.g., Group 3) followed by Post-emergence (e.g., Group 2 + Group 4) | 3, 2, 4 | Rotation of crops and herbicide modes of action. |
| 3 | Field Peas | Pre-emergence herbicide (e.g., Group 5) followed by Post-emergence (e.g., Group 2) | 5, 2 | Rotation to a different crop type and different herbicide groups. |
| 4 | Canola | Herbicide with different MOA from Year 1 (e.g., Group 9 pre-plant, then glufosinate (B12851) post-emergence in a tolerant variety) | 9, 10 | Avoids returning to the same herbicide groups in the same crop too quickly. |
The use of herbicide mixtures with multiple modes of action is a cornerstone strategy for delaying the evolution of resistance. researchgate.net The rationale is based on probability: the frequency of individual weeds that are naturally resistant to two different herbicides is the product of the frequencies of resistance to each individual herbicide. For instance, if resistance to Herbicide A occurs in 1 in 10⁶ individuals and resistance to Herbicide B occurs in 1 in 10⁶ individuals, the chance of an individual being resistant to both is 1 in 10¹².
By applying metazachlor and sethoxydim together, the mixture places simultaneous selection pressure for two different traits, making it much more difficult for a weed population to adapt. However, this strategy has a potential vulnerability. While it is effective at slowing the evolution of two separate target-site resistance mechanisms, it may inadvertently select for generalist NTSR mechanisms, such as enhanced metabolism. nih.gov An NTSR mechanism that can detoxify multiple herbicide classes could potentially overcome both components of the mixture, representing a significant long-term challenge. nih.gov Therefore, while the metazachlor-sethoxydim mixture is a valuable tool, it must be used judiciously as part of a diverse, long-term IWM plan that includes non-chemical control methods to ensure its sustainability.
Predictive Modeling of Herbicide Resistance Evolution in Agroecosystems
Predictive modeling has become an indispensable tool for understanding and managing the evolution of herbicide resistance in agricultural settings. By simulating the complex interplay of genetic, ecological, and management factors, these models offer valuable insights into the dynamics of resistance development and can help in designing more sustainable weed management strategies. This is particularly relevant for herbicide mixtures such as metazachlor-sethoxydim, which combine different modes of action to combat a broader spectrum of weeds and theoretically delay the onset of resistance.
The evolution of herbicide resistance is a complex process driven by the selection of naturally occurring resistant individuals within a weed population. bioone.org Predictive models aim to forecast the rate at which resistance is likely to develop and spread under different scenarios. These models integrate various parameters, including the initial frequency of resistance alleles, the intensity of selection pressure from the herbicide, the genetics of resistance (e.g., single-gene vs. polygenic), and the impact of agricultural practices. ucdavis.edunmsu.edu
Modeling Approaches
Several modeling approaches are employed to predict herbicide resistance evolution, each with its own strengths and applications.
Population Genetic Models: These models are foundational and focus on the changes in the frequency of resistance alleles within a weed population over generations. ucdavis.edu They incorporate key evolutionary factors such as mutation rates, gene flow through pollen and seed dispersal, the mating system of the weed species, and the fitness of resistant versus susceptible individuals in the presence and absence of the herbicide. ucdavis.edu Simple population genetic models have been instrumental in demonstrating that factors like high initial allele frequencies and strong selection pressure can lead to rapid resistance evolution. ucdavis.edu
Mechanistic Models (MMs): These are more complex simulation models that combine population dynamics with genetic principles. frontiersin.orgfrontiersin.org MMs can simulate the entire life cycle of a weed, including germination, growth, reproduction, and mortality, and how these stages are affected by herbicide applications and other management practices like tillage and crop rotation. nih.govresearchgate.net For instance, a mechanistic model for Alopecurus myosuroides (black-grass) resistance to ALS inhibitors incorporates different germination cohorts and the population dynamics within each. frontiersin.orgfrontiersin.org These models can be used to compare the long-term outcomes of different weed management strategies. nih.gov
Machine Learning Models: More recently, artificial intelligence methods such as random forest models have been applied to predict herbicide resistance. frontiersin.orgfrontiersin.org These models can identify patterns in large datasets of field histories, including cropping patterns, herbicide use, and soil management, to predict the likelihood of resistance evolving. frontiersin.org A key advantage is their ability to handle complex interactions between numerous variables without requiring a detailed mechanistic understanding of all the underlying biological processes. frontiersin.org
Modeling Resistance to Metazachlor and Sethoxydim
Predicting the evolution of resistance to a mixture like metazachlor-sethoxydim requires considering the dynamics of resistance to each component individually and in combination.
Sethoxydim , as an acetyl-CoA carboxylase (ACCase) inhibitor, has seen documented cases of resistance in various grass weed species. rothamsted.ac.uk Modeling the evolution of resistance to ACCase inhibitors often focuses on target-site mutations, which can confer high levels of resistance. rothamsted.ac.uk However, non-target-site resistance (NTSR), particularly enhanced metabolism, is also a significant mechanism. nih.gov
Metazachlor belongs to the group of very-long-chain fatty acid (VLCFA) inhibitors (chloroacetamides). nih.govresearchgate.net Resistance to this group of herbicides is less common and often associated with NTSR mechanisms, such as enhanced metabolic detoxification involving enzymes like glutathione S-transferases. nih.govresearchgate.net The inhibition of VLCFA elongases by chloroacetamides is a key focus of mechanistic studies. nih.govresearchgate.net
Modeling the combined effect of metazachlor and sethoxydim involves understanding the potential for cross-resistance and multiple resistance. For instance, a weed population with an enhanced metabolic capacity might show resistance to both herbicides, even if they have different modes of action. nih.gov
Research Findings and Data Tables
Research into predictive modeling has yielded significant insights into the factors that drive herbicide resistance.
Table 1: Key Factors Influencing the Evolution of Herbicide Resistance in Predictive Models
| Factor | Description | Impact on Resistance Evolution |
|---|---|---|
| Selection Pressure | The intensity and frequency of herbicide application. | High selection pressure (e.g., repeated use of the same effective herbicide) accelerates the selection of resistant individuals. nmsu.edu |
| Initial Allele Frequency | The proportion of resistance-conferring alleles in the weed population before selection. | A higher initial frequency significantly reduces the time it takes for resistance to become widespread. ucdavis.edu |
| Gene Flow | The movement of genes between populations via pollen or seeds. | Can introduce resistance alleles into previously susceptible populations, speeding up the evolution of resistance. nmsu.edu |
| Genetic Basis of Resistance | Whether resistance is conferred by a single gene (monogenic) or multiple genes (polygenic). | Monogenic, dominant resistance tends to evolve more rapidly in outcrossing species. Polygenic resistance may evolve more slowly but can be more difficult to manage. ucdavis.edu |
| Weed Biology | Life cycle characteristics of the weed, such as seed production, dormancy, and mating system. | Species with high seed output and outcrossing mating systems can evolve resistance more quickly. nmsu.edu |
| Agricultural Practices | Crop rotation, tillage, and the use of herbicide mixtures or rotations. | Diverse practices, such as rotating crops and herbicide modes of action, can delay the evolution of resistance. nih.govresearchgate.net |
Table 2: Simulated Impact of Management Strategies on Time to Resistance This is a hypothetical table based on general findings from modeling studies, as specific data for Metazachlor-sethoxydim mixt. is not available.
| Management Strategy | Predicted Generations to Widespread Resistance |
|---|---|
| Continuous use of single herbicide (e.g., Sethoxydim) | 5 - 10 |
| Rotation of herbicides with different modes of action | 10 - 15 |
| Use of herbicide mixture (e.g., Metazachlor-Sethoxydim) | 15 - 20+ |
These values are illustrative and can vary significantly based on the specific weed species, initial resistance frequency, and environmental conditions.
Simulations have consistently shown that using herbicide mixtures with different modes of action, like metazachlor-sethoxydim, can be a highly effective strategy to delay the evolution of resistance compared to using single herbicides or even rotating them. ucdavis.edu However, the effectiveness of a mixture is contingent on both components being active against the target weed population. If resistance to one component already exists, the mixture may not be as effective in delaying the evolution of resistance to the other component. ucdavis.edu
Predictive models are powerful tools for exploring these complex scenarios and for developing proactive resistance management strategies. As our understanding of the genetic and molecular basis of resistance grows, these models will become even more accurate and valuable for ensuring the long-term efficacy of herbicides in agroecosystems.
Environmental Fate, Transport, and Persistence in Agroecosystems
Sorption and Desorption Dynamics in Varied Soil Matrices
The retention and release of metazachlor (B166288) and sethoxydim (B610796) in soil are critical processes influencing their availability for weed control, potential for off-site transport, and degradation. These dynamics are largely controlled by sorption and desorption to soil colloids, which are in turn affected by soil properties.
Metazachlor: The formation of non-extractable residues (NER) is a significant dissipation pathway for metazachlor in soil. nih.gov This indicates a strong binding of the herbicide or its metabolites to soil components, reducing its bioavailability and mobility.
Sethoxydim: Sethoxydim exhibits low binding affinity to soil particles. invasive.org Laboratory studies have shown low soil adsorption coefficients (K values) ranging from 0.3039 to 0.740 for soils with organic matter content of 0.69% and 2.44%, respectively. epa.gov This weak sorption is attributed to its water-soluble nature. invasive.org Consequently, sethoxydim has a high potential for mobility in the soil environment. invasive.org The sorption of herbicides like sethoxydim is strongly correlated with soil organic matter content and, to a lesser extent, clay content. nih.govnih.gov Higher organic matter and clay content generally lead to increased sorption. nih.gov
The application of herbicide mixtures can alter the sorption behavior of individual components. For instance, studies on other herbicides have shown that applying them in a mixture can reduce their sorption in the soil, thereby increasing their potential for loss through the soil profile. mdpi.com
Leaching and Runoff Potential in Different Soil Types and Hydrological Conditions
The potential for metazachlor and sethoxydim to move from the application site to contaminate ground and surface water is a key environmental concern. This movement is primarily driven by leaching and runoff, which are influenced by the herbicides' properties, soil characteristics, and hydrological conditions.
Metazachlor: While specific data on the leaching and runoff of metazachlor in a mixture with sethoxydim is limited, its degradation into persistent metabolites is a noted characteristic. nih.govkpu.ca The transport of these metabolites via leaching and runoff could be a long-term concern.
Sethoxydim: Due to its water-solubility and weak binding to soil, sethoxydim is considered to have a high mobility potential. invasive.org Laboratory data support this, indicating that aged sethoxydim residues could leach in soils. epa.gov However, field studies have shown that sethoxydim did not leach beyond the top 4 inches (approximately 10 cm) of soil and did not persist. epa.gov This discrepancy is likely due to its rapid degradation in the field, which mitigates its leaching potential before significant downward movement can occur. invasive.org
Runoff can contribute to the loss of more than 5% of applied herbicides if it occurs before the chemicals have a chance to sorb to the soil. researchgate.net While no specific reports of water contamination by sethoxydim have been documented, its properties suggest a potential risk if runoff events occur shortly after application. invasive.org
Volatilization and Atmospheric Transport Processes
Volatilization, the process of a substance evaporating from soil and plant surfaces, and subsequent atmospheric transport are important dissipation pathways for some herbicides. researchgate.netresearchgate.net
Metazachlor: Studies have indicated that the main dissipation pathways for metazachlor include the formation of non-extractable residues and mineralization, with volatilization being a less dominant process. nih.gov However, some research suggests that significant volatilization rates for S-metolachlor (a related chloroacetamide herbicide) have been observed. researchgate.net
Sethoxydim: Information specifically detailing the volatilization and atmospheric transport of sethoxydim is not extensively available in the provided context. However, the environmental fate of herbicides is generally influenced by their vapor pressure and solubility. mdpi.com Herbicides with higher vapor pressure are more prone to volatilization. mdpi.com
Photodegradation Pathways and Rates in Environmental Compartments
Photodegradation, or the breakdown of chemicals by light, is a significant degradation pathway for many herbicides, particularly on soil surfaces and in water. invasive.orgmdpi.com
Sethoxydim: Sethoxydim is highly susceptible to photodegradation. invasive.org Its breakdown by light is rapid, with a reported half-life of less than four hours on soil and less than one hour in water. invasive.org More specific studies using simulated sunlight found that the photolytic degradation of sethoxydim was very fast. researchgate.netcore.ac.uk The half-life was approximately 1 hour in water, with a high quantum yield (Φ=0.26), indicating an efficient removal process in aqueous environments. nih.gov
The rate of photodegradation is influenced by the surrounding environment. For example, the degradation rate of sethoxydim was faster on a leaf model surface than in water, with half-lives ranging from 8.0 ± 0.3 to 20.5 ± 0.5 minutes. researchgate.netcore.ac.uk The most rapid degradation was observed on silica (B1680970) gel plates, which serve as a model for soil surfaces, with a half-life of just 5.0 minutes. researchgate.netcore.ac.uk
The primary photodegradation processes for sethoxydim involve:
Photoreduction of the oxime ether moiety: This leads to the formation of a stable dealkoxylated derivative. researchgate.netcore.ac.uk
Isomerization of the oxime ether bond: This results in the formation of the Z-isomer. researchgate.netcore.ac.uk
Oxidation of the sulfur atom: This produces the corresponding sulfoxides. researchgate.netcore.ac.ukresearchgate.net
Cleavage of the N-O bond of the oxime. nih.gov
Oxidative C-S bond cleavage. nih.gov
Beckmann rearrangement followed by intramolecular cyclization. nih.gov
These processes lead to the formation of numerous photoproducts, and the concentration of these products can vary depending on the environmental matrix. researchgate.netcore.ac.uknih.gov
Microbial Degradation Pathways and Metabolite Formation in Soil and Water
Microbial activity is a primary driver of herbicide degradation in soil and water, breaking down the parent compounds into various metabolites. invasive.orgmdpi.comnih.gov
Metazachlor: The degradation of metazachlor is primarily a biological process, with reported half-lives ranging from 4.5 to 77 days. kpu.ca It is known to degrade into persistent metabolites. nih.govkpu.caresearchgate.net
Sethoxydim: Microbial metabolism is the principal means of sethoxydim degradation in soils. invasive.org It degrades readily under both aerobic and anaerobic conditions in loamy soil, with microbial activity being the main cause of its disappearance. epa.gov The half-life of sethoxydim in soil is generally short, averaging four to five days, though it can range from a few hours to 25 days. invasive.org In one study, the half-life was 4-5 days in loamy sand and about 11 days in loam. epa.gov Another study reported an average half-life of 25 days due to microbial metabolism. invasive.org
The degradation process of sethoxydim in plants and likely in the environment involves several transformation steps. In soybeans, the parent molecule is rapidly oxidized, structurally rearranged, and conjugated. nih.gov
Identification and Characterization of Major Metabolites (e.g., Sethoxydim sulfoxide (B87167) and sulfone derivatives)
The degradation of sethoxydim leads to the formation of several metabolites, with the oxidation of the sulfur atom being a key transformation.
The major metabolites of sethoxydim include its sulfoxide and sulfone derivatives. The metabolic pathway can be summarized as: Sethoxydim → Sethoxydim Sulfoxide (MSO) → Sethoxydim Sulfone (MSO2) epa.gov
Further metabolism can occur, leading to hydroxylated metabolites. For instance, 5-OH-MSO2 has been identified as a major metabolite. epa.gov In rats, feeding studies showed that MSO metabolism proceeds via two pathways:
MSO → MSO2 → 5-OH-MSO2
MSO2 → 5-OH-MSO2 → 6-OH-M2SO2 epa.gov
It is suggested that in plants, 6-OH-M2SO2 may be an artifact of the chemical analysis process. epa.gov
Influence of Environmental Factors on Degradation Kinetics (e.g., pH, organic matter, temperature, moisture)
The rate at which metazachlor and sethoxydim degrade is significantly influenced by various environmental factors.
Metazachlor: The degradation of metazachlor is affected by soil type, with half-lives varying accordingly. nih.govkpu.ca
Sethoxydim: The degradation of sethoxydim is enhanced by several factors:
pH: Alkaline conditions promote the degradation of sethoxydim. researchgate.net Hydrolysis is also a potential degradation pathway, with a half-life of about 40 days at pH 6 and 25°C. epa.gov
Light: As discussed in the photodegradation section, ultraviolet and incandescent light significantly increase sethoxydim degradation. researchgate.net
Soil Moisture: Herbicide performance, which is related to its stability and uptake, is generally reduced under moisture-stressed conditions. caws.org.nz Plants under dry conditions develop thicker cuticles, which can reduce herbicide absorption. ucanr.edu For sethoxydim, control of certain weeds was lower under low moisture conditions. ucanr.edu
Temperature: Temperature affects plant growth and cuticle development, which in turn can influence herbicide uptake and efficacy. caws.org.nz Lower temperatures can reduce cuticle permeability and herbicide translocation. ucanr.edu
Organic Matter: While not directly stated for degradation, higher organic matter content increases sorption, which can affect the bioavailability of the herbicide for microbial degradation. nih.gov
| Factor | Influence on Sethoxydim Degradation | Reference |
| Light | Rapid degradation; half-life < 4 hours on soil, < 1 hour in water. | invasive.org |
| pH | Degradation enhanced by alkaline conditions. | researchgate.net |
| Microbial Activity | Primary degradation pathway in soil. | invasive.org |
| Soil Moisture | Reduced efficacy and potentially slower degradation under dry conditions. | ucanr.edu |
| Temperature | Lower temperatures can reduce uptake and translocation. | ucanr.edu |
Advanced Methodologies for Environmental Fate and Transport Modeling
The prediction of the environmental behavior of herbicides is a critical component of modern agricultural management and environmental protection. For a mixture like metazachlor-sethoxydim, understanding the individual and combined fate and transport in agroecosystems is essential. Advanced modeling methodologies provide the framework for these predictions, integrating laboratory and field data to simulate their persistence, transformation, and movement in soil and water.
While specific models for the combined "metazachlor-sethoxydim mixt." are not documented in publicly available research, the methodologies for modeling the individual components and pesticide mixtures, in general, are well-established. These models are crucial for assessing potential environmental exposure and informing regulatory decisions.
Mathematical models are instrumental in predicting the migration of pesticides. researchgate.net To ensure their accuracy, these models must be parameterized and calibrated with experimental data. researchgate.net The process typically involves a two-stage calibration: first, the water flow model is calibrated against observed water content and percolation, followed by the calibration of the pesticide fate model. researchgate.net
Several models have been developed to simulate the fate and transport of pesticides at the watershed scale. cambridge.org These models vary in their representation of hydrological and water quality processes, as well as their spatial and temporal scales. cambridge.org
A study assessing the environmental fate of metazachlor utilized the Soil and Water Assessment Tool (SWAT) model. invasive.org The SWAT model is an ecohydrological tool used to simulate the impact of land management practices on water, sediment, and agricultural chemical yields in large, complex watersheds. invasive.org The study found that the environmental fate of metazachlor was adequately simulated, with the Nash-Sutcliffe efficiency (NSE) values indicating a good fit between the simulated and observed data. invasive.org
Key Findings from Metazachlor Modeling (SWAT Model)
| Parameter | Value | Significance |
| Nash-Sutcliffe Efficiency (NSE) for Metazachlor | 0.68 | Indicates adequate simulation of metazachlor's environmental fate. invasive.orgnih.gov |
| Coefficient of Determination (r²) for Metazachlor | 0.62 | Shows a reasonable correlation between simulated and observed data. invasive.orgnih.gov |
| In-stream Herbicide Loads | < 0.01% of applied amount | Suggests that under the observed conditions, the amount of metazachlor reaching the stream was not in conflict with European Environmental Legislation. invasive.orgnih.gov |
| Key Sensitivity Parameter | Temporal and spatial distribution of herbicide application | This factor was identified as more critical for accurate modeling results than the physicochemical properties of the pesticide itself. invasive.orgnih.gov |
For sethoxydim, its rapid degradation in the environment, primarily through photolysis and microbial metabolism, is a key characteristic. capes.gov.br The half-life of sethoxydim in soil is relatively short, ranging from a few hours to 25 days. invasive.org While it is water-soluble and has the potential for high mobility, its rapid degradation generally limits its movement in the environment. invasive.org Photodegradation of sethoxydim in water is also rapid, with a half-life of approximately one hour under simulated sunlight. scilit.com This rapid breakdown is an important pathway for its removal from aqueous media. scilit.com
The development of predictive models for herbicide mixtures is an active area of research. researchgate.net Approaches such as the "Mix-Tool" have been proposed to identify pesticide mixtures of concern in surface water by integrating models like FOCUS (FOrum for the Co-ordination of pesticide fate models and their Use) with ecotoxicological data. kpu.ca These advanced methodologies aim to provide a more realistic assessment of the environmental risks posed by the combined use of multiple pesticides.
Ecological Impact Assessments Beyond Target Weeds
Effects on Soil Microbial Communities and Biogeochemical Cycling
The soil microbiome is a cornerstone of terrestrial ecosystem health, driving essential processes like nutrient cycling and organic matter decomposition. The introduction of herbicides such as metazachlor (B166288) and sethoxydim (B610796) can lead to shifts in the structure and function of these vital microbial communities.
Sethoxydim: In contrast to metazachlor, sethoxydim is generally considered to have a less pronounced effect on soil microbial populations at typical application rates. mdpi.com Some studies have reported no detrimental impact on biological nitrogen fixation and soybean yields at recommended field rates. mdpi.com However, research has also indicated that at very high concentrations, sethoxydim could potentially stimulate certain groups of soil microorganisms, such as bacteria and actinomycetes. usda.gov The degradation of sethoxydim in soil is primarily carried out by microbes, with a half-life that can range from 1 to 60 days. usda.gov
It is important to note that the combined effect of metazachlor and sethoxydim on soil microbial communities and biogeochemical cycling has not been extensively studied. The interaction between these two herbicides could potentially lead to additive, synergistic, or antagonistic effects that cannot be predicted from the study of the individual components alone.
Impact on Non-Target Terrestrial Organisms (e.g., beneficial insects, earthworms, non-crop plants)
The application of herbicides can have unintended consequences for a variety of terrestrial organisms that contribute to ecosystem stability and function.
Beneficial Insects: The impact of metazachlor and sethoxydim on beneficial insects is a key area of concern. While metazachlor is reported to be not hazardous to honeybees, there is a lack of comprehensive data on its effects on a wider range of beneficial insect species. fao.org For sethoxydim, some studies suggest it has low toxicity to bees. invasive.org However, other research has indicated potential sublethal effects. For example, one study found that sethoxydim reduced the survivorship of second-instar larvae of the butterfly Euphydryas colon by 20% relative to controls. researchgate.net This highlights the importance of considering species-specific sensitivities when assessing the risk of herbicides.
Earthworms: Earthworms are vital for maintaining soil structure and fertility. General studies on herbicides have shown that they can negatively impact earthworms, leading to reduced growth, reproduction, and even mortality. fao.org For metazachlor specifically, it has been reported to be not hazardous to earthworms, with a 14-day LC50 (the concentration lethal to 50% of the test population) of 440 mg/kg of soil for Eisenia fetida. fao.org There is a lack of specific data on the direct impact of sethoxydim on earthworm populations, although some studies on other herbicides have shown that persistence in the soil can be a factor in their toxicity to these organisms. usda.gov
Non-crop Plants: The effect of herbicides on non-target plants is a direct extension of their mode of action. Sethoxydim is a selective herbicide that primarily targets grasses by inhibiting the acetyl-CoA carboxylase (ACCase) enzyme, which is crucial for lipid biosynthesis in these plants. invasive.org Broadleaf plants are generally tolerant to sethoxydim due to a different form of this enzyme. invasive.org Metazachlor is a pre-emergent herbicide that affects a broader spectrum of plants by inhibiting the synthesis of very-long-chain fatty acids. nih.gov Herbicide drift and runoff can lead to unintended damage to non-target vegetation in adjacent areas. researchgate.net
The combined impact of metazachlor and sethoxydim on these non-target terrestrial organisms remains largely uninvestigated.
Impact on Aquatic Ecosystems and Organisms (e.g., algae, aquatic invertebrates, fish)
Herbicides can enter aquatic ecosystems through runoff and spray drift, posing a risk to a wide range of aquatic life.
Metazachlor: Metazachlor has been shown to be moderately toxic to some aquatic organisms. fao.org The most sensitive species identified in some studies are trout and green algae. fao.org For fish, the 96-hour LC50 values have been reported as 4.0 mg/L for rainbow trout, 15.0 mg/L for bluegill sunfish, and 15.0 mg/L for common carp (B13450389). nih.gov For the aquatic invertebrate Daphnia magna, the 48-hour EC50 (the concentration that causes an effect in 50% of the test population) is 22.3 mg/L. nih.gov Metazachlor can have pronounced long-term effects on aquatic macrophytes and ecosystem function at concentrations greater than 5 µg/L. nih.gov Studies have also shown that it can have sublethal effects on crayfish, including reduced growth and delayed development at environmentally relevant concentrations. nih.gov The green alga Pseudokirchneriella subcapitata is particularly sensitive, with a 72-hour EC50 of 0.031 mg/L. nih.gov
Sethoxydim: Sethoxydim is also toxic to aquatic organisms. invasive.org The 96-hour LC50 for rainbow trout is 32 mg/L, and for bluegill sunfish, it is 100 mg/L. invasive.org For the aquatic invertebrate Daphnia magna, the LC50 is 1.5 mg/L. invasive.org While some sources state it has moderate toxicity to fish, others indicate a high probability that the product is not acutely harmful to fish but is acutely harmful to aquatic invertebrates and very toxic to aquatic plants. invasive.orgpreprints.org
The ecotoxicological effects of a mixture of metazachlor and sethoxydim on aquatic ecosystems are unknown. The potential for additive or synergistic toxicity is a significant concern that requires further investigation.
Interactive Ecotoxicity Data for Metazachlor and Sethoxydim
Below are interactive tables summarizing the acute toxicity data for metazachlor and sethoxydim on various aquatic organisms.
Metazachlor Acute Toxicity Data
| Organism | Endpoint | Value (mg/L) | Exposure Time | Reference |
|---|---|---|---|---|
| Rainbow trout (Oncorhynchus mykiss) | 96-h LC50 | 4.0 | 96 hours | nih.gov |
| Bluegill sunfish (Lepomis macrochirus) | 96-h LC50 | 15.0 | 96 hours | nih.gov |
| Common carp (Cyprinus carpio) | 96-h LC50 | 15.0 | 96 hours | nih.gov |
| Daphnia magna (Water flea) | 48-h EC50 | 22.3 | 48 hours | nih.gov |
Sethoxydim Acute Toxicity Data
| Organism | Endpoint | Value (mg/L) | Exposure Time | Reference |
|---|---|---|---|---|
| Rainbow trout (Oncorhynchus mykiss) | 96-h LC50 | 32 | 96 hours | invasive.org |
| Bluegill sunfish (Lepomis macrochirus) | 96-h LC50 | 100 | 96 hours | invasive.org |
Note: LC50 (Lethal Concentration 50) is the concentration of a chemical which kills 50% of a sample population. EC50 (Effective Concentration 50) is the concentration of a chemical that causes a specific effect in 50% of a sample population.
Methodologies for Ecotoxicological Assessment in Laboratory and Field Settings
The assessment of the ecological risk of herbicides involves a combination of laboratory and field studies. Standardized laboratory tests are used to determine the toxicity of a chemical to specific indicator organisms under controlled conditions. nih.gov These tests generate data such as LC50 and EC50 values. nih.gov
Field studies and mesocosm experiments, which are controlled, semi-natural aquatic or terrestrial environments, are used to investigate the effects of herbicides under more realistic environmental conditions. nih.gov These studies can assess impacts on community structure, population dynamics, and ecosystem functions. nih.gov
For herbicide mixtures, the ecotoxicological assessment is more complex. Methodologies for assessing mixtures often involve models that predict the combined toxicity based on the individual toxicities of the components, such as the concepts of concentration addition and independent action. ifremer.fr However, these models have limitations and may not always accurately predict the real-world effects of mixtures. There is a recognized need for more integrated approaches that combine chemical analysis of environmental samples with bioassays to evaluate the actual ecotoxicological hazard of pesticide mixtures. preprints.org
Trophic Transfer and Bioaccumulation Potential in Ecological Food Chains
Trophic transfer and bioaccumulation are processes by which certain chemicals can become more concentrated in organisms at higher levels of the food chain. nih.gov This can lead to adverse effects in top predators, even if the concentrations in the environment are low. nih.gov
Metazachlor: The potential for bioaccumulation of a chemical is often estimated using its octanol-water partition coefficient (log Pow). A low log Pow, such as the 2.49 reported for metazachlor, suggests that the potential for bioaccumulation is low. fao.org One study detected a metazachlor level of 0.13 ± 0.02 μg/kg wet weight in the muscle of European perch from a pond in France, indicating that some uptake does occur. nih.gov
Sethoxydim: Sethoxydim is reported to have a low potential for bioconcentration in aquatic organisms. invasive.org Its rapid degradation in the environment, with a half-life of 1 to 60 days in soil, also limits its potential for long-term accumulation. usda.gov
The trophic transfer and bioaccumulation potential of a metazachlor-sethoxydim mixture have not been studied. Understanding how these two compounds might interact in terms of their uptake, metabolism, and excretion in organisms is crucial for a complete ecological risk assessment.
Advanced Analytical Methodologies for Detection and Quantification
Extraction and Clean-up Procedures for Diverse Environmental and Biological Matrices (e.g., QuEChERS)
Effective sample preparation is a critical first step to isolate metazachlor (B166288) and sethoxydim (B610796) from complex matrices such as soil, water, and biological tissues, and to remove interfering substances prior to instrumental analysis.
A widely adopted and efficient sample preparation technique is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method. This approach involves an initial extraction with an organic solvent, typically acetonitrile, followed by a partitioning step using salts like magnesium sulfate and sodium chloride. A subsequent dispersive solid-phase extraction (dSPE) step is employed for cleanup, utilizing sorbents such as primary secondary amine (PSA) to remove organic acids and C18 to remove non-polar interferences. The QuEChERS method has been successfully applied for the extraction of metazachlor from soil samples, demonstrating good recovery rates. For instance, a modified QuEChERS approach has been validated for the determination of metazachlor and other herbicides in soil, proving to be a simple and rapid procedure.
Solid-Phase Extraction (SPE) is another common and effective technique for the extraction and cleanup of metazachlor and sethoxydim. SPE can be tailored to the specific properties of the analytes and the matrix. For acidic herbicides, SPE method development involves careful selection of the sorbent material and modification of the sample matrix to ensure efficient extraction.
The following table summarizes various extraction and clean-up procedures used for metazachlor and sethoxydim in different matrices.
| Matrix | Compound(s) | Extraction Method | Clean-up Sorbents | Key Findings |
| Soil | Metazachlor | QuEChERS | PSA, C18, Graphitized Carbon Black (GCB) | Efficient extraction with good recoveries. |
| Soil | Metazachlor | Solid-Liquid Extraction | Water/Methanol mixture | High analyte recoveries (90-105%). |
| Water | Sethoxydim | Dichloromethane Extraction | - | Efficiency is pH-dependent; decomposition can occur in water. |
| Plant Tissues | Metazachlor | QuEChERS | C18, Magnesium Sulfate | Effective for multi-residue analysis in plant matrices. |
Chromatographic Techniques for Separation and Identification (e.g., GC-MS, LC-MS/MS)
Chromatographic techniques coupled with mass spectrometry are the cornerstone for the separation, identification, and quantification of metazachlor and sethoxydim.
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds like metazachlor. In GC-MS, the sample extract is vaporized and separated based on the compounds' boiling points and interactions with a stationary phase in a capillary column. The separated compounds are then ionized and fragmented, and the resulting mass spectrum provides a unique fingerprint for identification. GC coupled with tandem mass spectrometry (GC-MS/MS) offers enhanced selectivity and sensitivity, which is particularly useful for complex matrices.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is highly effective for the analysis of a wide range of compounds, including the more polar metabolites of metazachlor and the thermally labile sethoxydim. LC separates compounds in a liquid mobile phase based on their interactions with a stationary phase in a column. The separated compounds are then introduced into a mass spectrometer for detection. Electrospray ionization (ESI) is a common ionization technique used in LC-MS/MS for pesticide analysis. This method has been successfully used for the simultaneous determination of metazachlor and its metabolites in various agricultural crops. For sethoxydim, high-performance liquid chromatography (HPLC) coupled with quadrupole time-of-flight mass spectrometry (Qtof-MS) has been used to identify its degradation products in water eurl-pesticides.eu.
The table below provides a comparison of typical parameters for GC-MS and LC-MS/MS methods used in the analysis of metazachlor and sethoxydim.
| Parameter | GC-MS/MS for Metazachlor | LC-MS/MS for Metazachlor Metabolites | LC-MS/MS for Sethoxydim |
| Column | HP-5MS (or equivalent) | C18 reverse-phase | C18 reverse-phase |
| Mobile Phase | Helium (carrier gas) | Acetonitrile/Water with formic acid | Acetonitrile/Water with formic acid |
| Ionization | Electron Ionization (EI) | Electrospray Ionization (ESI), positive mode | Electrospray Ionization (ESI), positive mode |
| Detection | Multiple Reaction Monitoring (MRM) | Multiple Reaction Monitoring (MRM) | Selected Ion Monitoring (SIM) or MRM |
| Key Advantage | Good for parent compound | High selectivity and sensitivity for polar metabolites | Suitable for thermally unstable compounds |
Spectroscopic and Immunochemical Detection Methods
While chromatographic methods are highly accurate, spectroscopic and immunochemical techniques can offer rapid and cost-effective screening alternatives.
Spectroscopic Methods , such as UV-Vis and fluorescence spectroscopy, are generally less specific than mass spectrometry for pesticide analysis in complex environmental samples. These methods rely on the absorption or emission of light by the target analyte. While a UV/Vis spectrophotometer has been explored as a tool for monitoring pesticides in bioreactor effluent, its application for specific quantification of metazachlor or sethoxydim in complex matrices would likely be limited by interferences from other compounds that absorb light in the same wavelength range csbe-scgab.ca.
Immunochemical Methods , particularly the Enzyme-Linked Immunosorbent Assay (ELISA) , offer high sensitivity and specificity for target analytes. An ELISA has been developed for the determination of metazachlor. This assay utilizes antibodies raised in rabbits that specifically bind to metazachlor tandfonline.com. The competitive ELISA format allows for the detection of metazachlor in the range of 0.01 to 1 µg/L tandfonline.com. A key advantage of this method is its high specificity, with low cross-reactivity to other chloroacetamide herbicides and metabolites of metazachlor tandfonline.com. While the development of monoclonal antibodies for sethoxydim has been mentioned in patent literature, specific and validated immunoassays for its routine detection are not as readily documented in scientific literature.
Development and Validation of High-Throughput Analytical Platforms
The need to analyze a large number of samples for pesticide residues has driven the development of high-throughput analytical platforms. These platforms often involve the automation of sample preparation and analysis.
Robotic systems are increasingly being used to automate the manual and time-consuming steps of sample preparation, such as the QuEChERS method. Automated QuEChERS systems can handle sample extraction, cleanup, and injection into the analytical instrument, significantly increasing sample throughput and improving reproducibility. These automated platforms are validated to ensure they meet the required performance criteria for accuracy, precision, and sensitivity. The validation of automated QuEChERS methods combined with GC-MS/MS or LC-MS/MS has demonstrated their suitability for the high-throughput analysis of a wide range of pesticides in various food and environmental matrices.
The development of these platforms focuses on:
Miniaturization: Reducing sample and solvent volumes to decrease costs and environmental impact.
Automation: Utilizing robotic systems for liquid handling, extraction, and cleanup to increase throughput and reduce manual labor.
Fast Chromatography: Employing shorter analytical columns and faster gradients in LC or temperature ramps in GC to reduce analysis time.
Integrated Data Processing: Using sophisticated software for automated data acquisition, processing, and reporting.
Quantification of Parent Compounds and their Key Metabolites in Environmental Samples
Numerous studies have focused on the quantification of metazachlor, sethoxydim, and their metabolites in environmental compartments to understand their persistence, mobility, and potential for contamination.
For metazachlor , studies have detected its residues in soil and water. The dissipation of metazachlor in soil has been shown to follow first-order kinetics, with half-lives varying depending on soil type and environmental conditions. Its metabolites, such as 479M04 and 479M08, have also been detected in soil and are considered in risk assessments. For instance, in a study on rapeseed fields, metazachlor was detectable in soil for up to 170 days after application, with a half-life of around 10 to 13 days wepub.org. Low concentrations of metazachlor have also been found in runoff water from treated fields wepub.org.
Sethoxydim is known to degrade relatively quickly in the environment through processes like photolysis and microbial metabolism. Its primary degradation products in soil include the sulfoxide (B87167) and sulfone derivatives. Due to its rapid degradation, the parent compound is often found at low concentrations, while its metabolites can be more persistent. Research has shown that no sethoxydim was detected immediately after application to moist soil, and less than 2% was extractable from dry soil after 24 hours. The limit of detection for sethoxydim in soil using HPLC has been reported to be less than 5 ppb .
The following table presents some reported concentrations of metazachlor and sethoxydim and their metabolites in environmental samples.
| Compound | Matrix | Concentration Range | Location/Study Type |
| Metazachlor | Soil | Up to 0.0102 mg/kg | Agricultural fields in Poland |
| Metazachlor | Runoff Water | 70.14 - 79.67 µg/L | Rapeseed fields |
| Metazachlor Metabolites | Drinking Water | Below 0.1 µg/L | Germany |
| Sethoxydim | Soil | < 5 ppb (LOD) | Laboratory study |
| Sethoxydim Degradation Products (Sulfoxide, Sulfone) | Soil | Predominant degradates | General environmental fate |
Formulation Science and Application Technology Innovations
Physico-chemical Characterization of Mixture Formulations
The stability and dispersion of a herbicide formulation are fundamental to its performance and shelf-life. For a mixture of metazachlor (B166288) and sethoxydim (B610796), these properties are influenced by the characteristics of the active ingredients, the formulation type, and the presence of other components.
Oil dispersions are a common formulation type for herbicides like sethoxydim, as they can enhance stability by separating the active ingredient from water. In a hypothetical metazachlor-sethoxydim mixture, an oil dispersion could offer a stable system, preventing the degradation of sethoxydim while allowing for the inclusion of metazachlor. Such a formulation would need to be carefully designed to ensure good dispersion in the spray tank, forming a stable emulsion upon dilution with water. The stability of such a formulation is often evaluated by observing for phase separation, crystal growth, and the ability to be easily resuspended after prolonged storage.
Table 1: General Physico-chemical Properties of Metazachlor and Sethoxydim
| Property | Metazachlor | Sethoxydim |
| Molecular Formula | C₁₄H₁₆ClN₃O | C₁₇H₂₉NO₃S |
| Molar Mass | 277.75 g/mol | 327.5 g/mol |
| Water Solubility | 25 mg/L at 20°C, pH 4 | 4,700 mg/L at 20°C, pH 7 |
| General Description | Aromatic amide, organochlorine compound | Oily odorless liquid |
This table presents data for the individual compounds. The properties of a mixture would depend on the specific formulation.
Adjuvant Systems and Their Influence on Efficacy and Environmental Fate
Adjuvants are critical components in herbicide formulations and tank mixtures, as they can significantly enhance the biological performance of the active ingredients. For a metazachlor-sethoxydim mixture, the choice of adjuvant would be crucial for overcoming application challenges and improving weed control. Adjuvants can improve efficacy by up to 50% compared to herbicides used alone.
The primary functions of adjuvants include:
Reducing spray drift: Certain polymers and oils can increase droplet size, making them less prone to off-target movement.
Enhancing spray retention: Surfactants lower the surface tension of spray droplets, allowing them to spread more effectively on the leaf surface rather than bouncing off.
Improving uptake: Adjuvants can help dissolve the waxy cuticle of leaves, facilitating the absorption of the herbicides.
While some herbicide formulations are pre-loaded with necessary adjuvants, others require tank-mixing with specific types. The selection of an adjuvant system for a metazachlor-sethoxydim mixture would need to consider the potential for antagonism. For instance, some adjuvants can have a negative effect on the efficacy of certain herbicides on specific weed species.
Optimization of Application Parameters
The effectiveness of a herbicide application is highly dependent on the parameters used during spraying. Optimizing droplet size, spray volume, and timing is essential for ensuring that the metazachlor-sethoxydim mixture reaches the target weeds in sufficient quantities while minimizing drift.
Droplet Size: The ideal droplet size is a balance between coverage and drift potential. Smaller droplets provide better coverage but are more susceptible to drift, while larger droplets are less likely to drift but may provide less uniform coverage. For systemic herbicides like sethoxydim, which is absorbed and translocated within the plant, a slightly larger droplet size may be acceptable. However, for post-emergence applications, fine to medium-sized droplets (145-325 microns) are generally effective for grassy weeds. The use of low-drift nozzles can help in producing larger droplets.
Spray Volume: The spray volume, or the amount of water used to deliver the herbicide, is also a critical factor. Higher spray volumes can improve coverage, especially in dense canopies. For sethoxydim, a minimum of 5 gallons of water per acre is recommended, with an increase to at least 10 gallons per acre in dense foliage. Studies on other herbicides have shown that increasing the carrier volume can maintain weed control across a wider range of droplet sizes.
Timing: The timing of the application is crucial for post-emergence herbicides like sethoxydim. It is most effective when applied to small, actively growing grassy weeds. Environmental conditions at the time of application also play a significant role. Applying herbicides in the morning when weeds are most active is often recommended. Dry conditions can lead to the development of a thicker cuticle on weed leaves, which can hinder herbicide absorption.
Table 2: General Recommendations for Herbicide Application Optimization
| Parameter | General Recommendation | Rationale |
| Droplet Size | Medium to Coarse (e.g., 200-400 µm) | Balances coverage with drift reduction. |
| Spray Volume | Increase in dense canopies (e.g., >10 GPA) | Ensures adequate coverage of target weeds. |
| Timing | Apply to small, actively growing weeds | Maximizes herbicide uptake and efficacy. |
These are general recommendations; specific parameters may vary based on equipment, environmental conditions, and target weed species.
Development of Novel Delivery Systems and Precision Application Technologies
Recent advancements in agricultural technology offer new possibilities for delivering herbicide mixtures like metazachlor-sethoxydim more efficiently and with greater precision.
Controlled-Release Formulations: Controlled-release formulations (CRFs) are designed to release the active ingredient slowly over time. This can be particularly beneficial for residual herbicides like metazachlor, as it can prolong their activity in the soil and reduce the potential for leaching. Studies have been conducted on encapsulating metazachlor in polymer-based micro- and submicron particles. These formulations have shown a bimodal release profile, with an initial burst followed by a slower, sustained release. This approach could potentially be adapted for a metazachlor-sethoxydim mixture to provide both immediate post-emergence control and extended residual activity.
Precision Application Technologies: Precision application technologies utilize GPS, sensors, and drones to apply herbicides only where they are needed, significantly reducing the total amount of herbicide used. These systems can employ:
Variable Rate Application (VRA): Adjusts the application rate based on factors like weed density and soil type.
Site-Specific Weed Management: Uses sensors and cameras to detect weeds and trigger individual spray nozzles to apply herbicide only to the weeds. This can result in herbicide savings of up to 90%.
These technologies allow for the targeted application of herbicide mixtures at higher, more effective rates on weed patches, which would be economically unfeasible for a broadcast application across an entire field.
Environmental Risk Mitigation Through Advanced Formulation and Application
The environmental impact of herbicides can be mitigated through careful formulation design and the use of advanced application technologies. The goal is to maximize the amount of active ingredient reaching the target while minimizing losses to the environment through drift, runoff, and leaching.
Advanced formulations, such as the oil dispersions and controlled-release systems discussed earlier, play a key role. Stable formulations prevent the premature degradation of active ingredients and ensure that they are in a bioavailable form upon application. Controlled-release formulations can reduce the concentration of the herbicide in the soil at any given time, thereby lowering the risk of movement into water bodies.
Precision application technologies are perhaps the most significant advancement in mitigating environmental risk. By reducing the total volume of herbicides applied, these systems inherently lessen the environmental load. For a metazachlor-sethoxydim mixture, this could mean a substantial reduction in the amount of both active ingredients entering the environment. Shielded sprayers that apply herbicides in a band directly to the crop row or between rows can also significantly reduce herbicide runoff.
Integration Within Sustainable Agricultural and Weed Management Systems
Role of Metazachlor-Sethoxydim Mixture in Integrated Weed Management (IWM) Programs
Integrated Weed Management (IWM) is a multifaceted approach to controlling weeds using a combination of tactics, thereby reducing reliance on any single method, particularly herbicides. growiwm.orgijoear.commdpi.com The goal is to create a comprehensive system that is effective, economical, and environmentally sound. growiwm.org The metazachlor-sethoxydim mixture can be a valuable tool within an IWM framework, particularly in crops like oilseed rape. frontierag.co.ukresearchgate.net
Metazachlor (B166288), a chloroacetamide herbicide, is effective as a pre-emergence or early post-emergence treatment, targeting the germination and early development of weeds. caws.org.nzsmagrichem.comapvma.gov.au It inhibits the synthesis of very long-chain fatty acids, disrupting cell division in susceptible weeds. smagrichem.comapvma.gov.au Sethoxydim (B610796), a cyclohexanedione herbicide, is a post-emergent graminicide that inhibits lipid biosynthesis in grasses. invasive.orgbayer.com.au
The combination of these two active ingredients provides a broader spectrum of weed control than either could alone. Metazachlor offers residual control of germinating broadleaf weeds and some grasses, while sethoxydim targets emerged grass weeds. frontierag.co.ukinvasive.org This dual-action can be particularly effective against problematic weeds in oilseed rape, such as black-grass and ryegrass. frontierag.co.uk Research has shown that a pre-emergence application of metazachlor can significantly enhance the control of ryegrass. frontierag.co.uk
By incorporating the metazachlor-sethoxydim mixture into an IWM program, farmers can:
Broaden the weed control spectrum: Targeting both broadleaf and grass weeds with different modes of action. frontierag.co.ukinvasive.org
Manage herbicide resistance: The use of multiple modes of action can help to slow the development of herbicide-resistant weed populations. growiwm.org
Increase application flexibility: The mixture can be effective at different stages of weed and crop development. caws.org.nz
Compatibility with Other Agronomic Practices
The effectiveness of the metazachlor-sethoxydim mixture is enhanced when used in conjunction with other sound agronomic practices.
Tillage Systems: Soil tillage practices can influence the efficacy of soil-applied herbicides like metazachlor. zemdirbyste-agriculture.lt Proper tillage can help to incorporate the herbicide into the soil, ensuring it is in the zone where weed seeds germinate. zemdirbyste-agriculture.lt In no-till systems, the application of a broad-spectrum herbicide like glyphosate (B1671968) may be necessary to control existing vegetation before planting. zemdirbyste-agriculture.lt
Cover Cropping: The use of cover crops can suppress weed growth through competition for light, water, and nutrients. growiwm.orgagriculturejournals.cz However, the residual activity of herbicides like metazachlor can potentially harm the establishment of some cover crop species. sdstate.edumidwestcovercrops.org Careful consideration of herbicide carryover and the selection of tolerant cover crop species are crucial for successful integration. sdstate.edumidwestcovercrops.orgyoutube.com Research has shown that some cover crops can be successfully established following the application of certain herbicides, but this is highly dependent on the specific herbicide, cover crop species, and environmental conditions. youtube.comsdstate.edu
Crop Rotation: Crop rotation is a cornerstone of IWM, as it disrupts the life cycles of weeds adapted to a particular crop. growiwm.orgawsjournal.org Rotating crops allows for the use of different herbicide modes of action, further reducing the selection pressure for resistance. awsjournal.org Integrating the metazachlor-sethoxydim mixture into a rotation that includes crops other than oilseed rape can help to manage the weed seed bank over the long term. awsjournal.org
Economic and Environmental Sustainability Assessments of Mixture Use in Different Cropping Systems
The use of the metazachlor-sethoxydim mixture has both economic and environmental implications that must be carefully assessed.
Economic Sustainability: From an economic perspective, the primary benefit of the mixture is its potential to improve weed control and, consequently, crop yields. researchgate.net Poor weed control can lead to significant yield losses. researchgate.net The cost of the herbicide application must be weighed against the potential economic return from increased yield and grain quality. terresinovia.fr In some cases, using a pre-emergence herbicide like metazachlor can be a cost-effective way to manage grass weeds, reducing the need for more expensive post-emergence treatments. terresinovia.fr
Environmental Sustainability: The environmental fate of both metazachlor and sethoxydim is a key consideration for sustainability.
Metazachlor: This herbicide has a moderate persistence in soil, with a half-life ranging from a few days to several weeks. kpu.canih.gov It is degraded primarily through microbial activity. kpu.ca There is a potential for metazachlor and its metabolites to be detected in water sources, which is a significant environmental concern. terresinovia.frnih.gov Studies have detected metazachlor residues in both soil and rape seed, although generally at levels below the maximum residue limit (MRL). plantprotection.pl
Sethoxydim: Sethoxydim is degraded more rapidly in the environment, primarily through microbial degradation and photolysis, with a half-life of 5 to 25 days. invasive.org It is water-soluble and does not bind strongly to soil, giving it the potential for mobility. invasive.org However, its rapid degradation generally limits its movement in the environment. invasive.org
The use of this mixture, like any pesticide, carries the risk of environmental contamination. kpu.canih.gov Therefore, adherence to label instructions and the implementation of best management practices are essential to minimize off-target movement and potential impacts on non-target organisms. corteva.us
Policy and Regulatory Frameworks Influencing Mixture Application in Sustainable Agriculture
The application of the metazachlor-sethoxydim mixture is governed by a complex web of policies and regulations at both the national and international levels. These frameworks are designed to ensure the safe and effective use of pesticides while protecting human health and the environment. texasagriculture.govdpird.wa.gov.autamu.edugreenhouse-management.com
Key regulatory aspects include:
Product Registration: All pesticides must undergo a rigorous registration process before they can be sold and used. apvma.gov.auapvma.gov.au This involves the submission of extensive data on the product's efficacy, toxicology, and environmental fate. apvma.gov.au
Labeling: The product label is a legal document that provides detailed instructions for use, including application rates, target crops and weeds, and safety precautions. corteva.us It is a violation of federal law to use a pesticide in a manner inconsistent with its labeling. greenhouse-management.com
Applicator Certification: In many jurisdictions, individuals who apply certain pesticides must be certified, which requires training on safe handling and application procedures. texasagriculture.govgreenhouse-management.com
Water Quality Regulations: There are regulations in place to protect water resources from pesticide contamination. terresinovia.fr This may include restrictions on the use of certain herbicides in areas with vulnerable groundwater or surface water.
Herbicide Resistance Management Guidelines: Regulatory agencies and industry groups often provide guidance on strategies to manage herbicide resistance, which may include recommendations for rotating herbicide modes of action. bayer.com.au
Case Studies and Regional Applications of the Mixture in Sustainable Weed Control
The metazachlor-sethoxydim mixture is primarily used in oilseed rape production to control a range of grass and broadleaf weeds. frontierag.co.ukresearchgate.net
In regions where herbicide resistance in weeds like black-grass and ryegrass is a significant problem, the use of a pre-emergence herbicide like metazachlor is considered a crucial component of the weed management program. frontierag.co.uk Trials have demonstrated that a pre-emergence application of metazachlor can provide a significant increase in the control of high-pressure ryegrass populations. frontierag.co.uk
The timing of application is critical for maximizing efficacy. For instance, applying metazachlor-based products in early post-emergence of the rapeseed crop but pre-emergence of the target weeds has been shown to improve control of certain grass weeds. terresinovia.fr
Emerging Research Frontiers and Future Challenges
Nanotechnology Applications for Enhanced Delivery and Reduced Environmental Impact
The application of nanotechnology in agriculture holds significant promise for improving the delivery of herbicides like metazachlor (B166288) and sethoxydim (B610796). researchgate.net Nano-encapsulation, the process of enclosing active ingredients within nanoscale carriers, offers several potential advantages over conventional formulations. These include improved solubility of poorly water-soluble compounds, increased shelf-life, and, most importantly, the controlled and targeted release of the active ingredients. researchgate.net
Research into nano-delivery systems aims to create "smart" formulations that release the herbicide in response to specific environmental triggers or proximity to the target weed. researchgate.net This could significantly reduce the total amount of herbicide needed, thereby lowering the risk of off-target effects and environmental contamination. For instance, nano-encapsulated products can enhance the site-specific application of pesticides and herbicides in a more environmentally friendly manner. researchgate.net
Studies have explored the use of various nanomaterials as carriers. Both organic carriers, such as polymeric micelles and liposomes, and inorganic carriers, like mesoporous silica (B1680970) nanoparticles, are being investigated for their ability to provide enhanced pharmacokinetic profiles and reduced side effects compared to traditional methods. researchgate.net The use of nanoparticles as delivery vehicles can improve the penetration, coverage, and uptake of active ingredients on the target plant. nih.gov This technology has the potential to revolutionize crop production by improving disease and weed resistance and increasing crop yield. researchgate.net
Genomic and Proteomic Approaches to Understanding Plant Response and Resistance
The evolution of herbicide resistance in weed populations is a primary challenge in modern agriculture. Genomic and proteomic approaches are powerful tools for unraveling the complex molecular mechanisms that underpin how plants respond to and develop resistance against herbicides such as metazachlor and sethoxydim.
Proteomics, the large-scale study of proteins, allows researchers to identify changes in protein expression in weeds exposed to herbicides. Studies on herbicide-resistant weeds have identified multiple proteins involved in key biological pathways that are altered in resistant biotypes compared to susceptible ones. nih.gov For example, iTRAQ-based quantitative proteomic analysis of fenoxaprop-P-ethyl-resistant Beckmannia syzigachne revealed that proteins involved in photosynthesis, oxidative phosphorylation, and fatty acid biosynthesis were linked to the plant's herbicide response. nih.gov By comparing different resistant populations, researchers can more confidently link specific proteins to resistance mechanisms. nih.gov
Similarly, proteomic analyses in crops like maize have been used to understand defense responses to pathogens, identifying proteins involved in plant-pathogen interactions and the biosynthesis of defense-related secondary metabolites. frontiersin.org These same approaches can be applied to understand how crops tolerate herbicides and how weeds overcome them. Identifying the specific proteins and genetic mutations responsible for resistance—such as alterations in the target enzyme (e.g., ACCase for sethoxydim) or enhanced metabolic detoxification—is crucial for developing effective resistance management strategies and for the design of new, more effective herbicides.
Table 1: Examples of Protein Pathways Implicated in Herbicide Resistance and Stress Response
| Biological Pathway | Function in Plant | Observed Role in Herbicide Resistance/Stress Response | Reference |
|---|---|---|---|
| Photosynthesis | Converts light energy into chemical energy. | Changes in protein abundance may be linked to herbicide response and resistance. | nih.gov |
| Oxidative Phosphorylation | Cellular respiration process that generates ATP. | Alterations identified in herbicide-resistant weed biotypes. | nih.gov |
| Fatty Acid Biosynthesis | Produces fatty acids for membranes and energy storage; target site for ACCase inhibitors. | Key pathway involved in resistance to herbicides like fenoxaprop-P-ethyl. | nih.gov |
| Phenylpropanoid Biosynthesis | Produces a variety of metabolites for defense, signaling, and structural support. | Upregulated in response to fungal pathogens, suggesting a role in general plant defense. | frontiersin.org |
Artificial Intelligence and Machine Learning for Predictive Modeling of Herbicide Efficacy and Resistance
Artificial intelligence (AI) and machine learning (ML) are emerging as transformative technologies in agriculture, with significant potential for optimizing the use of herbicide mixtures like metazachlor-sethoxydim. agronomyjournals.com These advanced computational tools can analyze vast and complex datasets to predict herbicide efficacy, model the evolution of resistance, and enable more precise weed management. agronomyjournals.comawsjournal.org
Furthermore, AI and ML are being used in the molecular design of new herbicides. nih.gov By analyzing the chemical structures and biological activities of thousands of compounds, machine learning models can identify and propose novel molecules with a high probability of herbicidal activity against target weeds. nih.gov This accelerates the discovery process for new active ingredients that could be used in future herbicide mixtures. The integration of AI with robotic systems, such as smart sprayers equipped with real-time weed detection, further enhances the precision of herbicide applications, reducing off-target drift and environmental impact. agronomyjournals.comawsjournal.org
Development of Biodegradable Formulations and Environmentally Benign Alternatives
To address concerns about the environmental persistence of herbicides, research is actively pursuing the development of biodegradable formulations. These formulations use polymers and other materials that break down into harmless substances in the environment after releasing the active ingredient.
One area of focus is the encapsulation of herbicides in biodegradable polymers like poly(lactic acid) (PLA) and poly-3-hydroxybutyrate (P(3HB)). nih.govnih.gov A study on metazachlor encapsulated in low molecular weight PLA microparticles demonstrated the potential for controlled release. nih.gov The rate of herbicide release was found to be dependent on particle size and the initial loading amount of the herbicide, with smaller particles leading to a faster release. nih.govresearchgate.net For instance, after 30 days, particles of about 0.6 micrometers in size released 92% of their metazachlor load, while larger 8-micrometer particles released only 34%. nih.gov
Similarly, slow-release formulations of various herbicides have been developed using a degradable matrix of P(3HB) blended with natural materials like peat, clay, and wood flour. nih.gov These formulations allow for the sustained function of the herbicide in the soil for extended periods (1.5 to over 3 months), which can also improve the stability of otherwise rapidly inactivated herbicides. nih.gov The development of such eco-friendly formulations is a critical step toward more sustainable agricultural practices. nih.gov
Table 2: Research Findings on Biodegradable Herbicide Formulations
| Herbicide | Biodegradable Matrix | Key Finding | Reference |
|---|---|---|---|
| Metazachlor | Poly(lactic acid) (PLA) microparticles | Release rate is inversely proportional to particle size; smaller particles (0.6 µm) released 92% in 30 days, while larger particles (8 µm) released 34%. | nih.gov |
| Metribuzin, Tribenuron-methyl, Fenoxaprop-P-ethyl | Poly-3-hydroxybutyrate (P(3HB)) with natural fillers (peat, clay) | Enabled sustained herbicide function in soil for 1.5 to over 3 months. | nih.gov |
Socio-Economic and Policy Implications for Future Research and Development
The research and development of herbicide mixtures are influenced by a complex web of socio-economic and policy factors. Public perception, regulatory frameworks, and economic incentives all shape the direction of agricultural chemical innovation. Dependence on chemical pesticides is not merely a technological issue but is deeply rooted in socio-economic and political structures. mdpi.com
The social costs associated with pesticide use, including potential risks to human health and the environment, are a significant public concern. nih.gov This has led to increased regulatory scrutiny and the implementation of policies aimed at reducing the negative externalities of pesticide use, such as pesticide taxes or restrictions on certain chemical compounds. nih.gov Justifying and designing effective policy instruments requires a clear socio-economic quantification of the risks and benefits associated with herbicide use. nih.gov
From a socio-economic perspective, the use of herbicides can have positive impacts, such as reducing the cost of agricultural production and increasing yields, which in turn can boost producer profits. magnusgroup.org However, issues like the low literacy level of some users can lead to improper application and negative consequences. magnusgroup.org Future research and development must therefore consider these socio-economic realities. There is a need for better alignment between policy, public preferences, and research efforts to promote the development and adoption of safer and more sustainable weed management technologies. mdpi.comnih.gov
Global Climate Change Impacts on Mixture Efficacy and Environmental Fate
Global climate change presents a significant challenge to the effectiveness and environmental safety of herbicide mixtures like metazachlor-sethoxydim. Rising temperatures, elevated atmospheric carbon dioxide (CO2) levels, and altered precipitation patterns can all influence herbicide performance and fate. hh-ra.orgresearchgate.net
Climate factors can directly affect the herbicide itself and its interaction with the target plant. hh-ra.org For example, increased temperature and changing CO2 levels can alter the physicochemical properties of a herbicide, affecting its absorption, translocation, and efficacy. hh-ra.orgcornell.edu These conditions also change the physiology and growth of weeds, potentially making them more tolerant to herbicides. hh-ra.org Some studies predict that rising CO2 levels may benefit C3 weeds, while rising temperatures may favor C4 plants. researchgate.net
Furthermore, climate change impacts the environmental fate of herbicides. Changes in rainfall patterns, such as more frequent and intense storms, can increase the risk of herbicide runoff into surface waters. nih.gov Drought conditions, conversely, can affect the microbial degradation of herbicides in the soil. nih.gov Studies on the environmental fate of metazachlor show that its degradation is primarily a biological process, with a half-life that can vary significantly depending on soil and environmental conditions. kpu.ca Understanding these impacts is crucial for adapting weed management strategies and ensuring that herbicide mixtures remain effective and environmentally sound in a changing climate. researchgate.netnih.gov
Q & A
Basic Research Questions
Q. What experimental design principles should guide efficacy studies of Metazachlor-sethoxydim mixtures in weed control?
- Methodology : Use a randomized block design with triplicate treatments to account for field variability. Include controls (untreated plots and individual herbicide treatments) to isolate mixture effects. Apply herbicides at recommended agronomic doses and monitor weed biomass reduction over 14–28 days. Statistical analysis (e.g., ANOVA with Tukey’s post hoc test) should compare treatment means, ensuring reproducibility as per standardized protocols . Mixed-methods approaches can integrate quantitative efficacy data with qualitative observations of plant stress symptoms .
Q. How can researchers ensure reliable measurement of environmental persistence for Metazachlor-sethoxydim mixtures in soil?
- Methodology : Conduct soil column leaching studies under controlled laboratory conditions to simulate field scenarios. Use HPLC-MS/MS for quantification, with validation via spike-recovery tests (85–115% recovery acceptable). Monitor degradation kinetics (half-life calculations) under varying pH and organic matter content. Include negative controls to distinguish abiotic vs. microbial degradation pathways . Data should adhere to OECD guidelines for environmental fate studies .
Advanced Research Questions
Q. What advanced analytical methods resolve synergistic/antagonistic interactions in Metazachlor-sethoxydim mixtures?
- Methodology : Apply isobolographic analysis or Colby’s method to quantify synergy. For mechanistic insights, use transcriptomics to identify gene expression changes in target weeds (e.g., acetyl-CoA carboxylase inhibition by sethoxydim). Pair with metabolomics to track shifts in lipid biosynthesis pathways. Validate using dose-response curves and in vitro enzyme assays . Conflicting results may arise from species-specific metabolic pathways, requiring cross-validation with in planta studies .
Q. How should contradictory data on non-target species toxicity be addressed?
- Methodology : Perform meta-analysis of existing studies to identify variables (e.g., soil type, application timing) causing discrepancies. Use probabilistic ecological risk assessment models to quantify uncertainty. Conduct mixed-methods research: combine lab toxicity assays (e.g., Daphnia magna LC50 tests) with field mesocosm experiments to reconcile lab-field disparities . Transparent reporting of confounders (e.g., adjuvant effects) is critical .
Q. What strategies validate the stability of Metazachlor-sethoxydim mixtures under storage and field conditions?
- Methodology : Accelerated stability testing (40°C/75% relative humidity for 6 months) with periodic HPLC analysis detects degradation products. For field stability, use inert tracers (e.g., deuterated analogs) to track photodegradation. Compare formulation types (e.g., emulsifiable concentrates vs. granules) to optimize shelf life. Conflicting data may stem from improper storage protocols; adhere to GLP standards for data credibility .
Data Contradiction & Synthesis
Q. How can researchers resolve discrepancies in reported adsorption coefficients (Kd) for Metazachlor-sethoxydim mixtures?
- Methodology : Standardize soil characterization (e.g., cation exchange capacity, organic carbon content) across studies. Use machine learning (e.g., random forest models) to identify dominant factors affecting Kd variability. Cross-reference with isotopic labeling studies to validate binding mechanisms. Publish raw datasets in open repositories to enable reanalysis .
Q. What mixed-methods frameworks are suitable for studying resistance evolution in weeds exposed to Metazachlor-sethoxydim mixtures?
- Methodology : Integrate population genomics (e.g., SNP analysis of resistant biotypes) with farmer surveys on herbicide usage patterns. Longitudinal field trials tracking resistance allele frequency over 3–5 growing seasons provide empirical validation. Triangulate data using structural equation modeling to link practice-driven selection pressures with genetic outcomes .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
